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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rehmaionoside B

CAS No.: 104056-83-9

Cat. No.: S640531

Rehmaionoside B Chemical Information

The table below summarizes the basic chemical identification data available for Rehmaionoside B from the

search results.

Property Description

Common Name Rehmaionoside B [1]
Chemical Formula C19H340s [2] [1]

Molecular Weight 390.5 g/mol [2]

CAS Registry Number 104112-06-3 [2]

Related Compound Rehmaionoside A (isomer) [1]

Analytical Identification Context

Rehmaionoside B is identified in scientific literature as a natural product in Rehmanniae Radix (the root of

*Rehmannia glutinosa) [1]. It is typically detected and characterized using advanced analytical techniques:
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¢ Technique: Ultra-High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight
Tandem Mass Spectrometry (UHPLC-QTOF-MS/MS) [1] [3].

¢ Identification Key: In positive ion mode, Rehmaionoside B shows a specific mass-to-charge ratio

(IM+Na]*) atm/z 413.2149 [1]. Its identity is confirmed by characteristic fragment ions that result
from the loss of a glucose unit [1].

Suggested Purification Strategy

Since a direct protocol is unavailable, a standard approach for purifying similar plant-based glycosides can

be proposed. The following diagram outlines a potential workflow, from raw material to purified compound.
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Plant Material (Rehmanniae Radix)

Extraction
(Solvent: e.g., Methanol/Ethanol
or Water-Ethanol mixture)

Crude Extract

Liquid-Liquid Partition
(e.g., with Ethyl Acetate, n-Butanol)

Enriched Fraction

Initial Chromatography
(e.g., Silica Gel, MCI Gel)

Intermediate Fraction

Advanced Chromatography
(e.q., Preparative HPLC, C18)

Purified Rehmaionoside B
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Purity Analysis & Validation
(UHPLC-MS, NMR)

Click to download full resolution via product page

How to Proceed with Protocol Development

Given the lack of specific details, you may need to develop a purification protocol through experimental

optimization. Here are some practical steps you can take:

e Consult Broader Literature: Look for purification methods of structurally similar compounds,
particularly iridoid glycosides or scutellarein-type compounds, as Rehmaionoside B is classified
among them [1]. Techniques that work for these analogs are a good starting point.

¢ Source High-Quality Materials: Suppliers like SynZeal offer Rehmaionoside B and related
impurities as reference standards [2]. While they synthesize it on demand, analyzing a sample of the
pure compound can provide a benchmark for your own purification efforts.

e Focus on Analytical Verification: Allocate resources to robust analytical techniques. The use of
MSI/MS fragmentation patterns [1] and Nuclear Magnetic Resonance (NMR) spectroscopy will
be critical for unambiguously confirming the identity and purity of your isolated compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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